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Compound of Interest

Compound Name: Cloethocarb

CAS No.: 51487-69-5

Cat. No.: B1669195

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cloethocarb is a carbamate insecticide, a class of pesticides that function by inhibiting the

acetylcholinesterase (AChE) enzyme.[1] This technical guide provides an in-depth overview of

the physical and chemical properties of Cloethocarb, along with detailed experimental

protocols for their determination and analysis. The information presented is intended to support

research, development, and risk assessment activities related to this compound.

Chemical and Physical Properties
The fundamental chemical and physical characteristics of Cloethocarb are summarized in the

tables below. These properties are crucial for understanding its environmental fate, transport,

and biological interactions.

Table 1: Chemical Identification of Cloethocarb
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Identifier Value

IUPAC Name
2-(2-chloro-1-methoxyethoxy)phenyl

methylcarbamate

CAS Number 51487-69-5

Synonyms BAS 263 I, Lance

Molecular Formula C₁₁H₁₄ClNO₄

Molecular Weight 259.69 g/mol

Chemical Structure

Table 2: Physicochemical Properties of Cloethocarb
Property Value

Physical State White powder[1]

Melting Point 80 °C[1]

Boiling Point Data not available (decomposes)

Water Solubility 1300 mg/L (at 20 °C)[1]

Vapor Pressure Non-volatile[1]

Log P (Octanol-Water Partition Coefficient) 1.4
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Mode of Action: Acetylcholinesterase Inhibition
Cloethocarb, like other carbamate insecticides, exerts its toxic effect through the inhibition of

acetylcholinesterase (AChE), a critical enzyme in the nervous system of insects and mammals.

AChE is responsible for the hydrolysis of the neurotransmitter acetylcholine (ACh) into choline

and acetic acid, a process essential for terminating nerve impulses.

By binding to the active site of AChE, Cloethocarb prevents the breakdown of ACh. The

accumulation of excess ACh in the synaptic cleft leads to continuous stimulation of cholinergic

receptors, resulting in neurotoxicity and ultimately, the death of the insect.
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Signaling pathway of acetylcholinesterase and its inhibition by Cloethocarb.

Experimental Protocols
This section outlines the methodologies for determining the key physicochemical properties of

Cloethocarb, its analysis in environmental samples, and the assessment of its biological

activity.

Determination of Physicochemical Properties
The melting point of Cloethocarb can be determined using the capillary method as described

in OECD Guideline 102. A small, powdered sample of the substance is packed into a capillary

tube and heated in a calibrated apparatus. The temperature range from the initial melting of the

sample to its complete liquefaction is recorded as the melting point.
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The water solubility of Cloethocarb can be determined using the column elution method or the

flask method as outlined in OECD Guideline 105. For a substance with solubility in the range of

Cloethocarb, the flask method is appropriate. A supersaturated solution of Cloethocarb in

water is prepared and allowed to equilibrate at a constant temperature (e.g., 20 °C). After

equilibration, the concentration of Cloethocarb in the aqueous phase is determined by a

suitable analytical method, such as High-Performance Liquid Chromatography (HPLC).

As Cloethocarb is described as non-volatile, its vapor pressure is expected to be very low. The

vapor pressure can be measured using a method suitable for low volatility substances, such as

the gas saturation method described in OECD Guideline 104. A stream of inert gas is passed

through or over the substance at a known flow rate, and the amount of substance transported

by the gas is determined. The vapor pressure is then calculated from the mass of the

substance and the volume of the gas.

Analytical Methodology for Residue Analysis
The determination of Cloethocarb residues in environmental matrices like soil and water

typically involves extraction, cleanup, and instrumental analysis.
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1. Sample Collection
(Soil, Water, etc.)

2. Solvent Extraction
(e.g., Acetonitrile)

3. Solid-Phase Extraction (SPE)
Cleanup

4. Concentration
(Nitrogen Evaporation)

5. Instrumental Analysis
(HPLC-UV or LC-MS/MS)

6. Data Analysis &
Quantification

Click to download full resolution via product page

A general experimental workflow for the analysis of Cloethocarb residues.

Protocol:

Extraction: A representative sample (e.g., 10 g of soil or 100 mL of water) is extracted with a

suitable organic solvent, such as acetonitrile, to transfer the Cloethocarb from the matrix

into the solvent phase.

Cleanup: The extract is then passed through a solid-phase extraction (SPE) cartridge (e.g.,

C18) to remove interfering co-extractives.

Concentration: The cleaned extract is concentrated to a small volume, typically under a

gentle stream of nitrogen.
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Analysis: The concentrated extract is analyzed by High-Performance Liquid Chromatography

(HPLC) with UV detection or by Liquid Chromatography-Tandem Mass Spectrometry (LC-

MS/MS) for higher sensitivity and selectivity.

Quantification: The concentration of Cloethocarb in the sample is determined by comparing

the peak area of the analyte to a calibration curve prepared from certified reference

standards.

Acetylcholinesterase Inhibition Assay
The inhibitory activity of Cloethocarb on acetylcholinesterase can be determined using a

colorimetric assay based on Ellman's method.

Protocol:

Reagent Preparation: Prepare a solution of acetylcholinesterase, the substrate

acetylthiocholine (ATCh), and the chromogen 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) in a

suitable buffer (e.g., phosphate buffer, pH 8.0).

Assay Procedure:

In a 96-well microplate, add the AChE solution and a solution of Cloethocarb at various

concentrations.

Incubate for a defined period to allow the inhibitor to bind to the enzyme.

Initiate the enzymatic reaction by adding ATCh and DTNB.

The hydrolysis of ATCh by uninhibited AChE produces thiocholine, which reacts with

DTNB to form a yellow-colored product (5-thio-2-nitrobenzoate).

Measurement: The absorbance of the yellow product is measured spectrophotometrically at

412 nm over time.

Data Analysis: The rate of the reaction is proportional to the AChE activity. The percentage of

inhibition by Cloethocarb is calculated by comparing the reaction rate in the presence of the

inhibitor to the rate of an uninhibited control. The IC₅₀ value (the concentration of inhibitor

that causes 50% inhibition) can then be determined.
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Conclusion
This technical guide provides a comprehensive summary of the physical and chemical

properties of Cloethocarb, its mode of action, and detailed experimental protocols for its

analysis and characterization. The structured data and methodologies presented herein are

intended to be a valuable resource for researchers, scientists, and drug development

professionals working with this carbamate insecticide. Adherence to standardized protocols is

essential for generating reliable and reproducible data for scientific research and regulatory

purposes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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